Cas no 2361716-00-7 (Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate)

• Product Name: Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate
• CAS No: 2361716-00-7
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5414361
• PubChem ID: 145906129
• Update Time: 2025-08-05

Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2361716-00-7
• Z2963197211
• EN300-26580217
• methyl 2-(2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)benzoate
• Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate

• Inchi： 1S/C19H24N2O4/c1-3-17(22)21-12-9-15(10-13-21)18(23)20-11-8-14-6-4-5-7-16(14)19(24)25-2/h3-7,15H,1,8-13H2,2H3,(H,20,23)
• InChI Key： SRAPAYZSZPDDIM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1CCNC(C1CCN(C(=O)C=C)CC1)=O

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.9±55.0 °C(Predicted)
• pka: 15.42±0.20(Predicted)

Additional information on Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate

Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate (CAS No. 2361716-00-7): A Comprehensive Overview

Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate (CAS No. 2361716-00-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate is C₂₃H₃₀N₂O₄, with a molecular weight of approximately 398.5 g/mol. The compound features a benzene ring substituted with an ester group and a piperidine moiety linked through an amide bond. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility, stability, and reactivity.

The piperidine ring in the structure is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The ester group, on the other hand, can be hydrolyzed under certain conditions, potentially affecting the compound's bioavailability and metabolic profile.

Synthesis Methods

The synthesis of Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of 4-piperidinocarboxylic acid with an appropriate amine derivative, followed by esterification with methyl benzoate. The key steps in this synthesis include:

• Coupling Reaction: The reaction between 4-piperidinocarboxylic acid and an amine derivative (e.g., 2-aminoethylbenzoate) is typically carried out using a coupling reagent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) in the presence of a base like DIPEA (N,N-diisopropylethylamine).
• Esterification: The resulting amide is then esterified using methanol and an acid catalyst such as sulfuric acid or p-toluenesulfonic acid to form the final product.
• Purification: The synthesized compound is purified using techniques such as column chromatography or recrystallization to ensure high purity for subsequent applications.

Biological Activities

Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate has been investigated for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer. Recent studies have highlighted its ability to modulate various signaling pathways and cellular processes:

• Neuroprotective Effects: Research has shown that this compound can exert neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These properties make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
• Cancer Therapeutics: Preliminary studies have also demonstrated that Methyl 2-[2-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]ethyl]benzoate can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of key oncogenes and upregulate tumor suppressor genes.
• Anti-inflammatory Properties: The compound exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property could be beneficial in treating inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing Methyl 2-[2-[[[1-(1-oxyo-o-propen-o-ylo)-4-piperidinolo)carbonylo)amino)etholo)benzolate into clinical trials. Several Phase I trials are currently underway to evaluate its safety, tolerability, and pharmacokinetic profile in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

If these initial trials yield positive results, subsequent Phase II and III trials will be conducted to assess the efficacy of the compound in treating specific diseases. The ultimate goal is to bring this novel therapeutic agent to market, providing new treatment options for patients suffering from neurodegenerative diseases, cancer, and inflammatory conditions.

Conclusion

In conclusion, Methyl 2-[2-[[[1-(1-oxyo-o-propen-o-ylo)-4-piperidinolo)carbonylo)amino)etholo)benzolate (CAS No. 2361716-00-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting target for ongoing research in medicinal chemistry and pharmaceutical development. As more data from clinical trials become available, it is hoped that this compound will contribute significantly to advancing medical treatments for various diseases.